14-Deacetyl eurylene

• Molecular Formula: C32H56O7
• Molecular Weight: 552.8 g/mol
• IUPAC Name: [(1S,4R)-4-hydroxy-1-[(2R,5R)-5-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-2-methyloxolan-2-yl]-4-[(2S,5R)-5-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-2-methyloxolan-2-yl]butyl] acetate
• InChI: InChI=1S/C32H56O7/c1-22(2)12-10-18-29(6,35)26-16-20-31(8,38-26)25(34)14-15-28(37-24(5)33)32(9)21-17-27(39-32)30(7,36)19-11-13-23(3)4/h12-13,25-28,34-36H,10-11,14-21H2,1-9H3/t25-,26-,27-,28+,29+,30+,31+,32-/m1/s1
• InChI Key: OWELNYSCYCAGMZ-SXSDURSUSA-N
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@@](O1)(C)[C@@H](CC[C@@H]([C@]2(CC[C@@H](O2)[C@](C)(CCC=C(C)C)O)C)OC(=O)C)O)O)C
• Canonical SMILES: CC(=CCCC(C)(C1CCC(O1)(C)C(CCC(C2(CCC(O2)C(C)(CCC=C(C)C)O)C)OC(=O)C)O)O)C
• synonyms: 14-deacetyl eurylene

Description

14-Deacetyl eurylene is a natural product found in Eurycoma longifolia with data available.

Scientific Research Applications

Biomedical Applications

Natural polysaccharides like chitosan, derived from chitin through deacetylation, have shown promise in various biomedical applications. Chitosan's biocompatibility and ability to modulate the immune system make it a candidate for drug delivery systems, tissue repair, and as vaccine adjuvants. The nanoscale manipulation of polysaccharides like chitosan has expanded their application range, underlining the importance of understanding their interactions with the immune system for effective biomedical applications (Torres et al., 2019).

Food Packaging

Chitosan's versatility and antimicrobial properties have been leveraged in the food industry, particularly for packaging. As a biodegradable and antimicrobial material, chitosan-based films and coatings are being explored as sustainable alternatives to synthetic food packaging materials. The research emphasizes the need for further development to fully realize the potential of chitosan in food packaging applications (Priyadarshi & Rhim, 2020).

Nanocomposite Films and Coatings

Chitosan's interaction with other biopolymers, like cellulose, has been explored to produce nanocomposite films and coatings with improved physical properties. These chitosan-based biocomposites have potential applications in areas like biomedical fields, packaging, and water treatment due to their enhanced mechanical and thermal properties (S. et al., 2016).

Environmental Applications

The deacetylation of chitin to form chitosan also plays a significant role in environmental applications. Chitosan-based materials have shown promise in the decontamination of effluents and recovery of valuable metals. The interaction of metal ions with chitosan-based sorbents is an area of interest due to its potential in treating water and developing new materials for various applications, including opto-electronic devices and agriculture (Guibal, 2004).